Cas no 106689-25-2 (8-nonylsulfinyloctanoic Acid)

• Product Name: 8-nonylsulfinyloctanoic Acid
• CAS No: 106689-25-2
• MF: C₁₇H₃₄O₃S
• MW: 318.515064716339
• CID: 1178038
• PubChem ID: 14034876
• Update Time: 2025-04-20

8-nonylsulfinyloctanoic Acid Chemical and Physical Properties

Names and Identifiers

• 8-nonylsulfinyloctanoic Acid
• AGN-PC-0007DA
• CTK0D7013
• CHEMBL44276
• 8-(nonylsulfinyl)octanoic acid
• Octanoic acid, 8-(nonylsulfinyl)-
• ACMC-20maev
• AGN-PC-0007DA; CTK0D7013; CHEMBL44276; 8-(nonylsulfinyl)octanoic acid; Octanoic acid, 8-(nonylsulfinyl)-; ACMC-20maev;
• DTXSID10554761
• 8-(NONANE-1-SULFINYL)OCTANOIC ACID
• 106689-25-2

• Inchi： 1S/C17H34O3S/c1-2-3-4-5-6-9-12-15-21(20)16-13-10-7-8-11-14-17(18)19/h2-16H2,1H3,(H,18,19)
• InChI Key： DRADQNWZVRVWSM-UHFFFAOYSA-N
• SMILES： S(CCCCCCCC(=O)O)(CCCCCCCCC)=O

Computed Properties

• Exact Mass: 318.22286612g/mol
• Monoisotopic Mass: 318.22286612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 16
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 73.6Ų